1-(2-Aminophenyl)-3-methylthiourea

• IUPAC Name: 1-(2-aminophenyl)-3-methylthiourea
• InChI: InChI=1S/C8H11N3S/c1-10-8(12)11-7-5-3-2-4-6(7)9/h2-5H,9H2,1H3,(H2,10,11,12)
• InChI Key: LNJGMVAYGKDBFL-UHFFFAOYSA-N
• Canonical SMILES: CNC(=S)NC1=CC=CC=C1N
• Molecular Formula: C8H11N3S
• DSSTOX Substance ID: DTXSID70394069
• Molecular Weight: 181.26 g/mol
• CAS RN: 20367-31-1

Description

1-(2-Aminophenyl)-3-methylthiourea (APMT) is a chemical compound that has been widely used in scientific research due to its unique properties. It is a thiourea derivative that contains an amino group and a methyl group attached to the thiourea moiety. APMT has been found to possess a wide range of biochemical and physiological effects, making it a promising candidate for various applications.

Scientific Research Applications

Chemical Sensing and Bioimaging

A novel chemodosimeter utilizing 1-(2-aminoethyl)-3-phenylthiourea as a reacting group exhibits selective and sensitive colorimetric and fluorimetric responses toward methylmercury (MeHg+) or mercury (Hg2+) ions. This compound, with low cytotoxicity and excellent membrane permeability, has been successfully applied in detecting and imaging intracellular mercury, showcasing its potential in environmental monitoring and biological applications (Deng et al., 2017).

Antitumor Properties

Derivatives of 1-(2-aminophenyl)-3-methylthiourea, specifically 2-(4-aminophenyl)benzothiazoles, have demonstrated potent and selective antitumor properties. These compounds show the ability to form DNA adducts in sensitive tumor cells, suggesting a mechanism of action involving the interaction with DNA. This characteristic makes them promising candidates for developing new anticancer therapies (Leong et al., 2003).

Material Science

In material science, compounds related to this compound, such as 1-(4-hexylbenzoyl)-3-methylthiourea, have been synthesized and showed promising activity against various cancer cell lines. Their potential in material applications, particularly in the development of novel chemotherapeutic agents, is noteworthy (Ruswanto et al., 2018).

HIV-1 Protease Inhibition

Dithiourea derivatives, designed as HIV-1 protease inhibitors, have shown significant biological activity, highlighting the versatility of this compound derivatives in addressing viral infections. This opens up new avenues for research in antiviral drug development (Odame et al., 2020).

Mechanism of Action

Target of Action

For instance, 1-(2-aminophenyl)pyrrole derivatives have been used in the synthesis of pyrrolo[1,2-a]quinoxaline derivatives . These derivatives have shown significant antitumor activity against a broad spectrum of murine and human tumor models .

Mode of Action

It’s worth noting that compounds with similar structures, such as 1-(2-aminophenyl)pyrrole derivatives, have been involved in electrochemical redox reactions, which include the functionalization of c(sp3)–h bonds and the construction of c–c and c–n bonds .

Biochemical Pathways

For example, metabolites significantly altered in Type 1 Diabetes patients included 4-(2-aminophenyl)-2,4-dioxobutanoate .

Pharmacokinetics

Compounds with similar structures, such as ci-994 [4-(acetylamino)-n-(2′-aminophenyl)benzamide], have shown excellent cerebrospinal fluid penetration after intravenous administration .

Result of Action

Compounds with similar structures have shown significant antitumor activity against a broad spectrum of murine and human tumor models .

Action Environment

It’s worth noting that the synthesis of compounds with similar structures, such as pyrrolo[1,2-a]quinoxaline derivatives, has been achieved via electrochemical redox reactions .

Biochemical Analysis

Biochemical Properties

It is known that the compound can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is largely dependent on the specific biochemical context and the presence of other molecules .

Cellular Effects

The effects of 1-(2-Aminophenyl)-3-methylthiourea on cells are diverse and complex. It can influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . The exact effects can vary depending on the type of cell and the specific cellular processes involved .

Molecular Mechanism

The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The compound exerts its effects at the molecular level, influencing the function and behavior of cells .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This includes information on the compound’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, and can influence metabolic flux or metabolite levels .

Transport and Distribution

This compound is transported and distributed within cells and tissues. It can interact with various transporters or binding proteins, influencing its localization or accumulation .

Subcellular Localization

The subcellular localization of this compound can affect its activity or function. It may be directed to specific compartments or organelles by targeting signals or post-translational modifications .